Cas no 16725-35-2 (Hexadecanoic acid, 2-bromo-, methyl ester)

• Product Name: Hexadecanoic acid, 2-bromo-, methyl ester
• CAS No: 16725-35-2
• MF: C₁₇H₃₃BrO₂
• MW: 349.346725225449
• CID: 1347683
• PubChem ID: 13706912
• Update Time: 2025-04-20

Hexadecanoic acid, 2-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-bromo-, methyl ester
• methyl 2-bromohexadecanoate
• bromo-hexadecanoic acid methyl ester
• 2-bromo-palmitic acid methyl ester
• Methyl 2-bromo-hexadecanoate
• 16725-35-2
• DTXSID00547263
• SCHEMBL2180502

• Inchi： 1S/C17H33BrO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(18)17(19)20-2/h16H,3-15H2,1-2H3
• InChI Key： QTHPWZRRQHIAHV-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.16649
• Monoisotopic Mass: 348.16639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3